4-[(5-methyl-1,3,4-thiadiazol-2-yl)methyl]benzoic acid

• IUPAC Name: 4-[(5-methyl-1,3,4-thiadiazol-2-yl)methyl]benzoic acid
• InChI: InChI=1S/C11H10N2O2S/c1-7-12-13-10(16-7)6-8-2-4-9(5-3-8)11(14)15/h2-5H,6H2,1H3,(H,14,15)
• InChI Key: SWWWGXKBQRUWTD-UHFFFAOYSA-N
• Canonical SMILES: CC1=NN=C(S1)CC2=CC=C(C=C2)C(=O)O
• Molecular Formula: C11H10N2O2S
• Molecular Weight: 234.28 g/mol

Description

4-[(5-methyl-1,3,4-thiadiazol-2-yl)methyl]benzoic acid is a chemical compound that has gained significant attention in scientific research due to its potential applications in various fields. It is a heterocyclic compound that contains a thiadiazole ring and a benzoic acid moiety. This compound has shown promising results in various scientific studies, making it an attractive subject for further research.

Mechanism of Action

The mechanism of action of 4-[(5-methyl-1,3,4-thiadiazol-2-yl)methyl]benzoic acid varies depending on its application. In cancer treatment, this compound has shown to inhibit the growth of cancer cells by inducing apoptosis and inhibiting angiogenesis. In inflammation, it has shown to inhibit the production of inflammatory cytokines. In diabetes, it has shown to improve insulin sensitivity.
Biochemical and Physiological Effects:
4-[(5-methyl-1,3,4-thiadiazol-2-yl)methyl]benzoic acid has been shown to have various biochemical and physiological effects. It has been shown to reduce oxidative stress, inhibit cell proliferation, and induce apoptosis. It has also been shown to improve glucose metabolism and reduce inflammation.

Advantages and Limitations for Lab Experiments

The advantages of using 4-[(5-methyl-1,3,4-thiadiazol-2-yl)methyl]benzoic acid in lab experiments include its low toxicity, high solubility, and ease of synthesis. However, its limitations include its instability under certain conditions and its potential to interact with other compounds.

Future Directions

There are several future directions for the research of 4-[(5-methyl-1,3,4-thiadiazol-2-yl)methyl]benzoic acid. One potential direction is to study its potential use as a fluorescent probe for detecting metal ions. Another potential direction is to study its potential use in the treatment of other diseases such as Alzheimer's and Parkinson's disease. Additionally, further research is needed to fully understand its mechanism of action and potential interactions with other compounds.
In conclusion, 4-[(5-methyl-1,3,4-thiadiazol-2-yl)methyl]benzoic acid is a promising compound that has shown potential applications in various fields. Its synthesis method is relatively straightforward, and it has been extensively studied for its potential use in cancer treatment, inflammation, and diabetes. Further research is needed to fully understand its mechanism of action and potential applications in other fields.

Synthesis Methods

The synthesis of 4-[(5-methyl-1,3,4-thiadiazol-2-yl)methyl]benzoic acid involves the reaction of 2-amino-5-methyl-1,3,4-thiadiazole with benzyl chloroformate in the presence of a base. The reaction results in the formation of the desired product, which can be further purified using various techniques such as column chromatography.

Scientific Research Applications

4-[(5-methyl-1,3,4-thiadiazol-2-yl)methyl]benzoic acid has been studied extensively for its potential applications in various fields. It has shown promising results in the treatment of various diseases such as cancer, inflammation, and diabetes. It has also been studied for its potential use as a fluorescent probe for detecting metal ions.